Cas no 136-72-1 ((E,E)-Piperic Acid)

(E,E)-Piperic Acid Properties

Names and Identifiers

• 2,4-Pentadienoic acid,5-(1,3-benzodioxol-5-yl)-, (2E,4E)-
• 5-(3,4-METHYLENEDIOXYPHENYL)-2,4-PENTADIENOIC ACID
• PIPERIC ACID
• (E,E)-piperic acid
• (2E,4E)-5-(1,3-Benzodioxol-5-yl)-2,4-pentadienoic Acid
• (2E,4E)-5-(3,4-methylenedioxyphenyl)-2,4-pentadienoic acid
• (E,E)-Piperonic Acid
• 5-(3',4'-methylenedioxy-phenyl)-2E,4E-pentadienoic acid
• isochavicinic acid
• Piperic acid (E,E)-form
• Piperinic Acid
• Piperonic Aci
• piperonyl pentadienoic acid
• trans,trans-piperinic acid
• (E,E)-Form
• Piperonic Acid
• LABOTEST-BB LT00112000
• (2E,4E)-5-(Benzo[d][1,3]dioxol-5-yl)penta-2,4-dienoic acid
• +Expand

• InChIKey： RHBGITBPARBDPH-ZPUQHVIOSA-N
• Inchi： InChI=1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1+,4-2+
• SMILES： OC(/C=C/C=C/C1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 218.057909g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.057909g/mol
• Monoisotopic Mass: 218.057909g/mol
• Topological Polar Surface Area: 55.8Ų
• Heavy Atom Count: 16
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.06930
• PSA: 55.76000
• Refractive Index: 1.7160 (estimate)
• Boiling Point: 318.88°C (rough estimate)
• Melting Point: 216-2170C
• Density: 1.2655 (rough estimate)